(4,5-Dimethylthiazol-2-YL)methanol
Overview
Description
“(4,5-Dimethylthiazol-2-YL)methanol” is a chemical compound with the CAS Number: 99839-16-4 and a molecular weight of 143.21 . It is used in various scientific applications, including the MTT assay for cellular metabolic activity .
Molecular Structure Analysis
The molecular structure of “(4,5-Dimethylthiazol-2-YL)methanol” consists of a positively charged quaternary tetrazole ring core containing four nitrogen atoms surrounded by three aromatic rings including two phenyl moieties and one thiazolyl ring .
Chemical Reactions Analysis
In the context of the MTT assay, “(4,5-Dimethylthiazol-2-YL)methanol” is reduced to formazan by metabolically active cells . This reduction results in the formation of a violet-blue water-insoluble molecule called formazan .
Scientific Research Applications
Cell Viability Assays
(4,5-Dimethylthiazol-2-YL)methanol: is a key component in the MTT assay, a colorimetric assay for assessing cell metabolic activity . Actively respiring cells convert MTT to a purple formazan dye, indicating cell viability. This is crucial in research fields like cytotoxicity of drugs, cell proliferation studies, and cancer research.
Mechanism of Action
Target of Action
The primary target of (4,5-Dimethylthiazol-2-YL)methanol, also known as MTT, is the mitochondria of living cells . The compound interacts with the NAD(P)H-dependent cellular oxidoreductase enzymes present in the mitochondria .
Mode of Action
The mode of action of MTT involves its reduction by the NAD(P)H-dependent cellular oxidoreductase enzymes . These enzymes are capable of reducing MTT to its insoluble formazan, which has a purple color . This process requires active mitochondria .
Biochemical Pathways
The biochemical pathway involved in the action of MTT is the redox potential of the cell . The reduction of MTT to formazan is a redox reaction that reflects the metabolic activity of the cell . This process is used to assess cell viability as a function of redox potential .
Pharmacokinetics
The pharmacokinetics of MTT involve its conversion to formazan in living cells . The formazan is then solubilized, and its concentration is determined by optical density . The degree of light absorption is dependent on the degree of formazan concentration accumulated inside the cell and on the cell surface .
Result of Action
The result of the action of MTT is the formation of a purple-colored formazan . The intensity of the purple color is directly proportional to the number of viable cells present . Therefore, the MTT assay is used to measure the in vitro cytotoxic effects of drugs on cell lines or primary patient cells .
Action Environment
The action of MTT is influenced by environmental factors such as light and temperature . MTT assays are usually done in the dark since the MTT reagent is sensitive to light . The storage temperature for MTT is usually between 2-8°C . The compound is also sensitive to the presence of certain solvents .
Safety and Hazards
properties
IUPAC Name |
(4,5-dimethyl-1,3-thiazol-2-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NOS/c1-4-5(2)9-6(3-8)7-4/h8H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNZZUYMCPDVPQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)CO)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30606796 |
Source
|
| Record name | (4,5-Dimethyl-1,3-thiazol-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30606796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4,5-Dimethylthiazol-2-YL)methanol | |
CAS RN |
99839-16-4 |
Source
|
| Record name | 4,5-Dimethyl-2-thiazolemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=99839-16-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (4,5-Dimethyl-1,3-thiazol-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30606796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (dimethyl-1,3-thiazol-2-yl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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